(3-Fluoro-4-nitrophenyl)acetaldehyde
Description
(3-Fluoro-4-nitrophenyl)acetaldehyde is an aromatic aldehyde derivative featuring a phenyl ring substituted with a fluorine atom at position 3, a nitro group at position 4, and an acetaldehyde (-CH₂CHO) moiety. Its molecular formula is inferred as C₈H₅FNO₄, with an estimated molecular weight of 198.13 g/mol.
Properties
Molecular Formula |
C8H6FNO3 |
|---|---|
Molecular Weight |
183.14 g/mol |
IUPAC Name |
2-(3-fluoro-4-nitrophenyl)acetaldehyde |
InChI |
InChI=1S/C8H6FNO3/c9-7-5-6(3-4-11)1-2-8(7)10(12)13/h1-2,4-5H,3H2 |
InChI Key |
XPDVVKVHULSZKB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=C(C=C1CC=O)F)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Methyl 2-(3-Fluoro-4-nitrophenyl)acetate
Molecular Formula: C₉H₈FNO₄ Molecular Weight: 213.16 g/mol Key Functional Groups: Ester (-COOCH₃), 3-fluoro-4-nitrophenyl Comparison:
- Reactivity : The ester group in methyl 2-(3-fluoro-4-nitrophenyl)acetate is less reactive than the aldehyde group in (3-Fluoro-4-nitrophenyl)acetaldehyde. Aldehydes readily undergo nucleophilic additions (e.g., imine formation), whereas esters require harsher conditions for hydrolysis or transesterification.
- Stability : The ester derivative is more stable under oxidative and acidic conditions, making it preferable for storage.
- Applications : The methyl ester is commonly used as a synthetic intermediate, while the aldehyde derivative may serve as a reactive handle for bioconjugation or further derivatization .
3-Fluoro-4-nitrophenyl Glycosides
Example Compound: 3-Fluoro-4-nitrophenyl 3,4,6-tri-O-acetyl-2-deoxy-2-trifluoroacetamido-β-D-glucopyranoside Key Functional Groups: Glycosidic bond, acetylated sugar moiety Comparison:
- Solubility : The glycoside’s sugar moiety enhances water solubility, whereas (3-Fluoro-4-nitrophenyl)acetaldehyde is likely less polar and more lipid-soluble.
- Biological Activity : Glycosides are often used in enzyme studies or drug delivery due to their carbohydrate recognition properties. The aldehyde derivative, with its reactive -CHO group, may instead act as an inhibitor or crosslinking agent.
- Electronic Effects : Both compounds share the electron-withdrawing 3-fluoro-4-nitrophenyl group, which polarizes the aromatic ring and influences reactivity in substitution or binding interactions .
3-Chloro-N-phenyl-phthalimide
Molecular Formula: C₁₄H₈ClNO₂ Molecular Weight: 257.67 g/mol Key Functional Groups: Phthalimide (cyclic imide), chloro substituent Comparison:
- Electronic Effects : Chlorine (Cl) is less electronegative than fluorine (F), leading to weaker electron-withdrawing effects. This impacts the aromatic ring’s reactivity in electrophilic substitutions.
- Applications: Phthalimides are used as monomers for polyimides, whereas (3-Fluoro-4-nitrophenyl)acetaldehyde’s aldehyde group enables condensation reactions (e.g., aldol additions) .
Simple Acetaldehyde (CH₃CHO)
Molecular Formula : C₂H₄O
Molecular Weight : 44.05 g/mol
Key Functional Groups : Aldehyde (-CHO)
Comparison :
- Volatility : Simple acetaldehyde is highly volatile (boiling point: 20.2°C), while the aromatic derivative’s larger size and nitro/fluoro groups reduce volatility significantly.
- Reactivity : The electron-withdrawing nitro and fluoro groups in (3-Fluoro-4-nitrophenyl)acetaldehyde reduce electron density at the aldehyde carbon, making it less reactive toward nucleophiles compared to simple acetaldehyde.
- Environmental Presence : Simple acetaldehyde is abundant in atmospheric and biological systems (e.g., wine fermentation), whereas the aromatic derivative is synthetically tailored for specialized applications .
Data Table: Comparative Analysis
| Compound | Molecular Formula | Molecular Weight (g/mol) | Key Functional Groups | Reactivity Profile | Applications |
|---|---|---|---|---|---|
| (3-Fluoro-4-nitrophenyl)acetaldehyde | C₈H₅FNO₄ | 198.13 (estimated) | Aldehyde, nitro, fluoro | High (nucleophilic additions) | Organic synthesis, enzyme inhibition |
| Methyl 2-(3-fluoro-4-nitrophenyl)acetate | C₉H₈FNO₄ | 213.16 | Ester, nitro, fluoro | Moderate (hydrolysis) | Synthetic intermediate |
| 3-Fluoro-4-nitrophenyl glycoside | C₂₀H₂₀F₃N₂O₁₂ | 594.38 | Glycoside, acetyl, fluoro | Low (enzyme recognition) | Drug delivery, glycosidase studies |
| 3-Chloro-N-phenyl-phthalimide | C₁₄H₈ClNO₂ | 257.67 | Phthalimide, chloro | Low (thermal stability) | Polymer synthesis |
| Simple acetaldehyde | C₂H₄O | 44.05 | Aldehyde | Very high (volatile) | Industrial solvent, fermentation |
Research Findings and Insights
- Electronic Effects : The 3-fluoro-4-nitrophenyl group’s electron-withdrawing nature enhances electrophilic substitution rates at meta/para positions but deactivates the ring toward Friedel-Crafts reactions.
- Biological Relevance : Fluorine’s small size and high electronegativity improve binding affinity in enzyme active sites compared to bulkier halogens like chlorine .
- Synthetic Utility : The aldehyde group in (3-Fluoro-4-nitrophenyl)acetaldehyde offers versatility in forming Schiff bases or crosslinked polymers, unlike ester or glycoside derivatives .
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